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Compound of Interest

Compound Name: 2-amino-N,N-dimethylacetamide

Cat. No.: B112170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-amino-
N,N-dimethylacetamide, complete with verification methodologies. It is intended to serve as a
valuable resource for researchers and professionals engaged in drug development and
scientific investigation.

Core Data Presentation

The molecular properties of 2-amino-N,N-dimethylacetamide are summarized in the table
below. This information is compiled from reputable chemical databases and suppliers.[1][2][3]

[4]

Property Value Source

Molecular Formula CaH10N20 PubChem[2], ChemScene[3]
PubChem][2],

Molecular Weight 102.14 g/mol 001CHEMICAL[1],
ChemScene|3]

Monoisotopic Mass 102.079312947 Da PubChem|[2]

001CHEMICAL[1],
ChemScene|3]

CAS Number 1857-19-8
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Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

The following is a generalized protocol for the verification of the molecular weight of 2-amino-
N,N-dimethylacetamide using mass spectrometry. This method provides high accuracy and
sensitivity.

Objective: To experimentally verify the molecular weight of a sample of 2-amino-N,N-
dimethylacetamide.

Materials:
e 2-amino-N,N-dimethylacetamide sample

o High-performance liquid chromatography (HPLC)-grade solvent (e.g., acetonitrile, methanol,
or water)

e Volumetric flasks and pipettes
e Mass spectrometer (e.g., with Electrospray lonization - ESI)
Procedure:
e Sample Preparation:
o Accurately weigh a small amount of the 2-amino-N,N-dimethylacetamide sample.

o Dissolve the sample in a suitable HPLC-grade solvent to a known concentration (e.g., 1
mg/mL).

o Further dilute the stock solution to a concentration appropriate for the mass spectrometer
being used (typically in the pg/mL to ng/mL range).

e Instrument Setup:

o Calibrate the mass spectrometer using a standard calibration compound to ensure mass
accuracy.
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o Set the ion source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow,
and temperature) to optimal conditions for the ionization of the analyte. For 2-amino-N,N-
dimethylacetamide, positive ion mode ESI is expected to be effective due to the
presence of amino groups.

e Sample Infusion and Data Acquisition:

o Introduce the prepared sample solution into the mass spectrometer via direct infusion or
through a liquid chromatography system.

o Acquire the mass spectrum over a relevant mass-to-charge (m/z) range. For 2-amino-
N,N-dimethylacetamide, a range of m/z 50-200 should be sufficient.

e Data Analysis:

o ldentify the peak corresponding to the protonated molecule, [M+H]*. For 2-amino-N,N-
dimethylacetamide (MW = 102.14), this peak should appear at an m/z of approximately
103.15.

o Other adducts, such as the sodium adduct [M+Na]* (m/z = 125.13), may also be
observed.

o Compare the experimentally determined m/z value with the theoretically calculated value.
The high-resolution mass measurement should be within a few parts per million (ppm) of
the theoretical mass.

Visualization of Experimental Workflow

The logical flow of the molecular weight verification process is depicted in the following
diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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